Cas no 1247528-73-9 (quinoxaline-2-sulfonamide)
quinoxaline-2-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- quinoxaline-2-sulfonamide
-
- MDL: MFCD16739753
- Inchi: 1S/C8H7N3O2S/c9-14(12,13)8-5-10-6-3-1-2-4-7(6)11-8/h1-5H,(H2,9,12,13)
- InChI Key: ZAZGSKFHIFQBFT-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2)N=CC=1S(N)(=O)=O
quinoxaline-2-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN19646-100MG |
quinoxaline-2-sulfonamide |
1247528-73-9 | 95% | 100MG |
¥ 1,650.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN19646-250MG |
quinoxaline-2-sulfonamide |
1247528-73-9 | 95% | 250MG |
¥ 2,640.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN19646-500MG |
quinoxaline-2-sulfonamide |
1247528-73-9 | 95% | 500MG |
¥ 4,402.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN19646-1G |
quinoxaline-2-sulfonamide |
1247528-73-9 | 95% | 1g |
¥ 6,600.00 | 2023-03-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN19646-5G |
quinoxaline-2-sulfonamide |
1247528-73-9 | 95% | 5g |
¥ 19,800.00 | 2023-03-15 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00759321-1g |
quinoxaline-2-sulfonamide |
1247528-73-9 | 98% | 1g |
¥10108.0 | 2023-04-04 | |
| Enamine | EN300-274572-0.05g |
quinoxaline-2-sulfonamide |
1247528-73-9 | 95% | 0.05g |
$347.0 | 2023-09-10 | |
| Enamine | EN300-274572-0.1g |
quinoxaline-2-sulfonamide |
1247528-73-9 | 95% | 0.1g |
$518.0 | 2023-09-10 | |
| Enamine | EN300-274572-0.25g |
quinoxaline-2-sulfonamide |
1247528-73-9 | 95% | 0.25g |
$743.0 | 2023-09-10 | |
| Enamine | EN300-274572-0.5g |
quinoxaline-2-sulfonamide |
1247528-73-9 | 95% | 0.5g |
$1170.0 | 2023-09-10 |
quinoxaline-2-sulfonamide Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on quinoxaline-2-sulfonamide
Quinoxaline-2-Sulfonamide: A Comprehensive Overview of CAS No. 1247528-73-9
Quinoxaline-2-sulfonamide (CAS No. 1247528-73-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research advancements related to quinoxaline-2-sulfonamide.
The chemical structure of quinoxaline-2-sulfonamide is composed of a quinoxaline ring system with a sulfonamide group attached at the 2-position. The quinoxaline ring is a heterocyclic compound with a six-membered ring containing two nitrogen atoms, while the sulfonamide group imparts additional functional properties to the molecule. This combination results in a compound with high stability and diverse reactivity, making it an attractive target for synthetic chemists and medicinal researchers.
One of the key areas of interest in the study of quinoxaline-2-sulfonamide is its potential as an antimicrobial agent. Recent studies have demonstrated that this compound exhibits significant antibacterial activity against a variety of Gram-positive and Gram-negative bacteria. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that quinoxaline-2-sulfonamide derivatives showed potent inhibitory effects on methicillin-resistant quinoxaline-2-sulfonamide as a lead compound for developing novel antibiotics to combat drug-resistant bacterial infections.
In addition to its antimicrobial properties, quinoxaline-2-sulfonamide has also been investigated for its antiviral activity. Research conducted by a team at the University of California, San Francisco, found that certain derivatives of quinoxaline-2-sulfonamide exhibit inhibitory effects on the replication of influenza viruses. The mechanism of action involves interference with viral RNA synthesis, thereby preventing the virus from replicating effectively. This discovery opens up new avenues for the development of antiviral drugs targeting respiratory infections.
The anti-inflammatory properties of quinoxaline-2-sulfonamide have also been explored in recent studies. A 2020 publication in the Inflammation Research journal reported that this compound can effectively reduce inflammation in both in vitro and in vivo models. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that quinoxaline-2-sulfonamide could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its direct biological activities, quinoxaline-2-sulfonamide has shown promise as a scaffold for drug discovery and development. The flexibility and modularity of its chemical structure allow for the synthesis of diverse derivatives with enhanced pharmacological profiles. For example, researchers at the National Institutes of Health (NIH) have developed several novel derivatives of quinoxaline-2-sulfonamide that exhibit improved solubility, bioavailability, and reduced toxicity compared to the parent compound. These optimized derivatives are currently undergoing preclinical testing for various therapeutic applications.
The environmental impact and safety profile of quinoxaline-2-sulfonamide are also important considerations in its development as a pharmaceutical agent. Studies have shown that this compound is biodegradable and does not accumulate in environmental systems, making it an environmentally friendly option. Additionally, toxicological evaluations have demonstrated that it has low toxicity at therapeutic concentrations, further supporting its potential for clinical use.
In conclusion, CAS No. 1247528-73-9 quinoxaline-2-sulfonamide is a multifaceted compound with significant potential in various therapeutic areas. Its antimicrobial, antiviral, anti-inflammatory properties, and suitability as a scaffold for drug discovery make it an exciting target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities, it is likely that this compound will play an increasingly important role in advancing medical treatments.
1247528-73-9 (quinoxaline-2-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)